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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B1665386

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a detailed overview of the synonyms, alternative names, and
chemical identifiers for 4-Heptyloxyphenol. The information is curated to support research,
development, and communication within the scientific community by ensuring clarity and
precision in substance identification.

Chemical Identity and Structure

4-Heptyloxyphenol is an organic compound classified as an aromatic ether.[1][2] It is
characterized by a phenol group where the hydrogen of the hydroxyl group is substituted by a
heptyl chain at the para (4) position.[3] This structure imparts both hydrophobic (due to the long
alkyl chain) and polar (due to the hydroxyl group) characteristics to the molecule.[3]

Nomenclature and Synonyms

The consistent and accurate naming of chemical compounds is critical for unambiguous
scientific communication. 4-Heptyloxyphenol is known by a variety of systematic, common,
and commercial names. Below is a comprehensive list of these identifiers.
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Identifier Type Value

Source(s)

IUPAC Name

4-(heptyloxy)phenol

[1]14]

[LIE2IEBIANBIEI 8N 0] (1 1]

CAS Registry Number 13037-86-0

[12]
Molecular Formula C13H2002 (213141167 181el L 111 2]
Molecular Weight 208.30 g/mol [LI[21[4105]811 1]

A comprehensive list of synonyms and alternative names is provided in the table below for

easy reference.

Synonym/Alternative Name

Source(s)

4-(Heptyloxy)phenol

[LIEEBI7IsOI 3] [14][15]

p-(Heptyloxy)phenol

[LIEEBI/I8IOIL O] 2] [14][15]

4-heptoxyphenol

[1]i21fe1el2]

p-Heptoxyphenol

[3]7]

Phenol, 4-(heptyloxy)-

[LIEE]eIeN 01 2]

Phenol, p-(heptyloxy)-

[316][71[10]

p-n-Heptyloxyphenol

[1](6][O][10][11][12][13]

Hydroquinone Monoheptyl Ether

[1]5]

Hydroquinone mono-n-heptyl ether [6]119]
4-(Heptyloxy)benzolol [11[31[9]
AC 45594 [213][12]
4-n-Heptyloxyphenol [1]
J27.312K [1][10]

Chemical Descriptors and Identifiers
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For computational and database purposes, a variety of chemical descriptors are used.

Descriptor Type Value Source(s)

CCCCCCCOC1=CC=C(C=C1)
SMILES o [11[31[41[12][13]

InChl=1S/C13H2002/c1-2-3-4-
InChl 5-6-11-15-13-9-7-12(14)8-10-  [1][3][7][9][12]
13/h7-10,14H,2-6,11H2,1H3

HZBABTUFXQLADL-

InChiKey UHEEFAOYSAN [L13B1141[71[1.2]
ChEBI ID CHEBI:34406 [1]

PubChem CID 25641 [1]

EC Number 627-297-5 [11[9]

RTECS Number SL4860000 [61[8]
Beilstein Registry Number 1871129 [1]8]

Experimental Data and Applications

While this document focuses on nomenclature, it is noteworthy that 4-Heptyloxyphenol is
utilized in various research and industrial applications. It has been investigated for its
antibacterial activity against pathogens such as P. gingivalis, S. artemidis, and Str. sobrinus.
[14] Furthermore, it is described as a selective inverse agonist at the orphan nuclear receptor
steroidogenic factor-1 (SF-1).[2] The compound is also used as an intermediate in organic
synthesis and in the formulation of certain materials.[3]

The physical properties of 4-Heptyloxyphenol are reported as a white to light beige crystalline
powder or an off-white powder.[2][6] The melting point is cited to be in the range of 60-63 °C or
64-65 °C.[6][8]

Logical Relationships in Chemical Identification
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The accurate identification of a chemical substance

relies on a hierarchical and interconnected

set of identifiers. The relationship between these identifiers can be visualized as a workflow,

ensuring that a researcher can cross-reference and
from various starting points.

verify the identity of 4-Heptyloxyphenol

Chemical Name & Structure

4-Heptyloxyphenol

Registry & Database IdeAnt/i(ies/

CAS: 13037-86-0

PubChem CID: 25641

ChEBI: 34406

:

C13H2002

Computational Descriptors

SMILES

l
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l

INChlKey

Click to download full resolution via product page

Caption: Logical workflow for the identification of 4-Heptyloxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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